1-(4-benzoylphenoxy)-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol

• IUPAC Name: [4-[3-(4-chloro-3,5-dimethylpyrazol-1-yl)-2-hydroxypropoxy]phenyl]-phenylmethanone
• InChI: InChI=1S/C21H21ClN2O3/c1-14-20(22)15(2)24(23-14)12-18(25)13-27-19-10-8-17(9-11-19)21(26)16-6-4-3-5-7-16/h3-11,18,25H,12-13H2,1-2H3
• InChI Key: TZHYYKFEJAEWFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)O)C)Cl
• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol

Description

1-(4-benzoylphenoxy)-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol, also known as BPP, is a chemical compound that has been widely studied for its potential therapeutic applications. BPP has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been utilized as a precursor in the synthesis of novel organic compounds, including benzofuro[2,3-c]pyrazol-3(1H)-ones, indicating its versatility in chemical reactions leading to the generation of structurally diverse molecules with potential biological activity (Hogale, Shirke, & Kharade, 1995).
• Further research demonstrates the compound's role in the synthesis of antimicrobial and anti-inflammatory agents, showcasing its contribution to the development of new therapeutic agents (Kendre, Landge, & Bhusare, 2015).

Antimicrobial Activities

• Benzoyl-1H-pyrazole derivatives synthesized from this compound have been evaluated for their antibacterial activities, revealing the potential of these compounds in combating bacterial infections (Bildirici, Şener, & Tozlu, 2007).

Material Science Applications

• The compound's derivatives have been used to generate a structurally diverse library through alkylation and ring closure reactions, indicating its utility in materials science and organic synthesis (Roman, 2013).

Crystal Structure Analysis

• Crystal structure analysis of related benzoylpyrazole herbicides provides insights into the molecular arrangements that could be useful in the design of new compounds with enhanced activity and stability (Kwon, Kim, Kang, & Kim, 2015).

Molecular Docking and Screening

• Novel pyridine derivatives, including those related to the compound of interest, have been subjected to in silico molecular docking screenings, highlighting the compound's relevance in the identification of new molecules with potential as antimicrobial and antioxidant agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).